Cas no 2137698-62-3 (1H-1,2,3-Triazole-5-carboxylic acid, 4-bicyclo[4.1.0]hept-3-yl-, methyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-bicyclo[4.1.0]hept-3-yl-, methyl ester
• CAS No: 2137698-62-3
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5298408
• Update Time: 2025-10-19

1H-1,2,3-Triazole-5-carboxylic acid, 4-bicyclo[4.1.0]hept-3-yl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-bicyclo[4.1.0]hept-3-yl-, methyl ester

• Inchi： 1S/C11H15N3O2/c1-16-11(15)10-9(12-14-13-10)7-3-2-6-4-8(6)5-7/h6-8H,2-5H2,1H3,(H,12,13,14)
• InChI Key： DILUVOUBVBCTPL-UHFFFAOYSA-N
• SMILES： N1C(C(OC)=O)=C(C2CCC3C(C3)C2)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-bicyclo[4.1.0]hept-3-yl-, methyl ester

Introduction to 1H-1,2,3-Triazole-5-carboxylic acid, 4-bicyclo[4.1.0]hept-3-yl-, methyl ester (CAS No. 2137698-62-3)

1H-1,2,3-Triazole-5-carboxylic acid, 4-bicyclo[4.1.0]hept-3-yl-, methyl ester (CAS No. 2137698-62-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazole derivatives, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The specific structure of this compound, characterized by the presence of a triazole ring and a bicyclic heptane moiety, makes it an intriguing candidate for various applications in drug discovery and development.

The chemical structure of 1H-1,2,3-Triazole-5-carboxylic acid, 4-bicyclo[4.1.0]hept-3-yl-, methyl ester is defined by its molecular formula C₁₄H₁₉N₃O₂. The triazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and three carbon atoms, which provides stability and reactivity to the molecule. The bicyclic heptane moiety adds complexity and rigidity to the structure, influencing its pharmacokinetic properties and biological activity.

In recent years, the study of triazole derivatives has been a focal point in medicinal chemistry due to their potential therapeutic applications. One of the key areas of interest is their use as antifungal agents. Triazoles are well-known for their ability to inhibit the enzyme lanosterol 14α-demethylase (CYP51), which is crucial for the synthesis of ergosterol in fungal cell membranes. This inhibition leads to the disruption of fungal cell membrane integrity and ultimately cell death. Research has shown that 1H-1,2,3-Triazole-5-carboxylic acid, 4-bicyclo[4.1.0]hept-3-yl-, methyl ester exhibits potent antifungal activity against a wide range of pathogenic fungi, including Candida species and Aspergillus species.

Beyond antifungal properties, triazole derivatives have also been explored for their antibacterial and anti-inflammatory activities. Studies have demonstrated that certain triazoles can inhibit bacterial enzymes involved in cell wall synthesis and DNA replication, making them potential candidates for developing new antibiotics. Additionally, the anti-inflammatory effects of triazoles have been attributed to their ability to modulate cytokine production and inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The unique structure of 1H-1,2,3-Triazole-5-carboxylic acid, 4-bicyclo[4.1.0]hept-3-yl-, methyl ester has also been investigated for its potential as a scaffold for drug design. The presence of functional groups such as carboxylic acid and methyl ester provides opportunities for chemical modifications to enhance pharmacological properties or improve drug delivery profiles. For instance, esterification can increase lipophilicity and improve membrane permeability, while carboxylic acid groups can be used to form prodrugs that are activated in specific tissues or cells.

In the context of drug discovery and development, the synthesis of 1H-1,2,3-Triazole-5-carboxylic acid, 4-bicyclo[4.1.0]hept-3-yl-, methyl ester has been optimized using various synthetic routes. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is known for its high efficiency and selectivity in forming triazole rings. This method allows for the facile introduction of diverse substituents onto the triazole core, enabling the rapid generation of compound libraries for biological screening.

Clinical trials involving triazole derivatives have shown promising results in treating various diseases. For example, fluconazole and itraconazole are widely used antifungal drugs that belong to this class of compounds. The development of new triazoles with improved efficacy and reduced side effects remains an active area of research. The unique structural features of 1H-1,2,3-Triazole-5-carboxylic acid, 4-bicyclo[4.1.0]hept-3-yl-, methyl ester make it a valuable candidate for further preclinical studies and potential clinical applications.

In conclusion, 1H-1,2,3-Triazole-5-carboxylic acid, 4-bicyclo[4.1.0]hept-3-yl-, methyl ester (CAS No. 2137698-62-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for drug development efforts aimed at addressing unmet medical needs in areas such as antifungal therapy and anti-inflammatory treatment.